sodium;3,5-diacetamido-2,4,6-triiodobenzoate;dihydrate

• IUPAC Name: sodium;3,5-diacetamido-2,4,6-triiodobenzoate;dihydrate
• InChI: InChI=1S/C11H9I3N2O4.Na.2H2O/c1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18;;;/h1-2H3,(H,15,17)(H,16,18)(H,19,20);;2*1H2/q;+1;;/p-1
• InChI Key: FYKNPYPSVYEOLR-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)[O-])I)NC(=O)C)I.O.O.[Na+]
• Molecular Formula: C11H12I3N2NaO6
• Molecular Weight: 671.93 g/mol

Description

The compound with the identifier “sodium;3,5-diacetamido-2,4,6-triiodobenzoate;dihydrate” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of sodium;3,5-diacetamido-2,4,6-triiodobenzoate;dihydrate involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route can vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactions using specialized equipment. The process often includes steps such as purification and quality control to ensure the compound meets the required standards for its intended use.

Chemical Reactions Analysis

Types of Reactions

sodium;3,5-diacetamido-2,4,6-triiodobenzoate;dihydrate can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example, oxidation reactions may require oxidizing agents such as potassium permanganate, while reduction reactions may require reducing agents such as sodium borohydride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives of this compound, while reduction reactions may produce reduced derivatives.

Scientific Research Applications

sodium;3,5-diacetamido-2,4,6-triiodobenzoate;dihydrate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and studies.

Biology: It may be used in biological assays to study its effects on different biological systems.

Industry: It may be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of sodium;3,5-diacetamido-2,4,6-triiodobenzoate;dihydrate involves its interaction with specific molecular targets and pathways. This interaction can lead to various biochemical effects, depending on the nature of the compound and the biological system it interacts with. The exact molecular targets and pathways involved can vary and are often the subject of ongoing research.